(2e)-2-Ethylidene-4-Hydroxy-5-Methylfuran-3(2h)-One

• Molecular Formula: C7H8O3
• Molecular Weight: 140.14 g/mol
• IUPAC Name: (2E)-2-ethylidene-4-hydroxy-5-methylfuran-3-one
• InChI: InChI=1S/C7H8O3/c1-3-5-7(9)6(8)4(2)10-5/h3,8H,1-2H3/b5-3+
• InChI Key: CWXWDRXNERDGHE-HWKANZROSA-N
• Isomeric SMILES: C/C=C/1\C(=O)C(=C(O1)C)O
• SMILES: CC=C1C(=O)C(=C(O1)C)O

Description

(2E)-2-ethylidene-4-hydroxy-5-methyl-3(2H)-furanone is a member of the class of furans that is (2E)-2-ethylidenefuran-3(2H)-one carrying additional hydroxy and methyl substituents at positions 4 and 5 respectively. It has a role as a Saccharomyces cerevisiae metabolite. It is a cyclic ketone, an enol, an enone and a member of furans.

Scientific Research Applications

Stereochemistry and Odor Evaluation

A study on (2E)-2-Ethylidene-4-Hydroxy-5-Methylfuran-3(2H)-One, also known as homofuraneol, revealed its unique keto-enol structures and stereochemistry. Researchers successfully separated four structural isomers and their enantiomers, conducting odor evaluations and determining their absolute chemistry. This research sheds light on the relationship between odor characteristics and stereochemistry, which is important in flavor science (Monde et al., 2009).

Safety and Efficacy as Flavorings

In the context of animal feed, certain derivatives of (2E)-2-Ethylidene-4-Hydroxy-5-Methylfuran-3(2H)-One have been assessed for safety and efficacy as flavorings. These additives were found to be safe at specific concentrations for various animal species. This research is essential for understanding the safe usage of these compounds in animal feed (Hogstrand, 2014).

Synthesis and Chemical Reactions

Studies have been conducted on the synthesis and reactions of related furan derivatives. For instance, research on the synthesis of 2-ethyl-6-methyl-3-hydroxypyridine hydrochloride, a related synthetic antioxidant, provides insights into the chemical processes and yields of related compounds (Yao Xing-sheng, 2007). Additionally, research on the atmospheric degradation of alkylfurans, including 2-ethylfuran, contributes to our understanding of the environmental impact and chemical behavior of these compounds (Villanueva et al., 2009).

Biosynthesis in Yeast

A study identified and characterized an enzyme in yeast responsible for the biosynthesis of a compound closely related to (2E)-2-Ethylidene-4-Hydroxy-5-Methylfuran-3(2H)-One. This enzyme plays a role in producing a key flavor compound in soy sauce, highlighting the biotechnological production and flavor improvement applications of these compounds (Uehara et al., 2017).

Maillard Reaction and Flavor Formation

Research on the Maillard reaction and its role in forming 3(2H)-furanones, including homofuraneol, provides insights into the production of flavor compounds in various natural products and processed foods. This research is vital for understanding how these compounds contribute to the sensory properties of food (Blank et al., 1996).